N-(2-ethylphenyl)-2-(4-morpholinyl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-morpholin-4-ylacetamide
• InChI: InChI=1S/C14H20N2O2/c1-2-12-5-3-4-6-13(12)15-14(17)11-16-7-9-18-10-8-16/h3-6H,2,7-11H2,1H3,(H,15,17)
• InChI Key: LZBGBADUOVUSFV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2CCOCC2
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

N-(2-ethylphenyl)-2-(4-morpholinyl)acetamide, also known as etomidate, is a general anesthetic drug that is widely used in clinical practice. It was first synthesized in 1964 by Janssen Pharmaceutica and was introduced into clinical practice in the 1970s. Etomidate is a short-acting anesthetic that is used for induction of anesthesia and sedation in critically ill patients. Its unique pharmacological properties make it a valuable tool for research in neuroscience and pharmacology.

Mechanism of Action

Etomidate acts on the GABA receptors in the brain, which leads to an increase in the activity of these receptors. This results in a decrease in the excitability of neurons, which leads to sedation and anesthesia. Etomidate also has a direct effect on the sodium channels in the brain, which leads to a decrease in the release of neurotransmitters.
Biochemical and Physiological Effects:
Etomidate has a number of biochemical and physiological effects on the body. It can cause a decrease in blood pressure and heart rate, as well as respiratory depression. It can also cause nausea and vomiting, and has been shown to inhibit the function of the adrenal glands.

Advantages and Limitations for Lab Experiments

Etomidate has a number of advantages and limitations for use in lab experiments. Its short duration of action makes it a valuable tool for studying the mechanisms of anesthesia. However, its effects on the adrenal glands can make it difficult to use in studies of the stress response. Additionally, its effects on the cardiovascular system can make it difficult to use in studies of cardiovascular function.

Future Directions

There are a number of future directions for research on N-(2-ethylphenyl)-2-(4-morpholinyl)acetamide. One area of research is the development of new anesthetics that have a similar mechanism of action to this compound but with fewer side effects. Another area of research is the development of new drugs that can be used to treat conditions such as anxiety and depression that are related to the activity of GABA receptors in the brain. Finally, there is a need for further research on the long-term effects of this compound use, particularly with regard to its effects on the adrenal glands.

Scientific Research Applications

Etomidate is widely used as a research tool in neuroscience and pharmacology. It is used to study the mechanisms of action of general anesthetics and their effects on the central nervous system. Etomidate has been shown to enhance the activity of GABA receptors, which are the major inhibitory neurotransmitters in the brain. This makes it a valuable tool for studying the role of GABA receptors in the mechanisms of anesthesia.